Cas no 67489-39-8 (Talmetacin)

• Product Name: Talmetacin
• CAS No: 67489-39-8
• MF: C₂₇H₂₀ClNO₆
• MW: 489.903806686401
• CID: 877578
• PubChem ID: 68564
• Update Time: 2025-04-19

Talmetacin Chemical and Physical Properties

Names and Identifiers

• Talmetacin
• 1-(4-Chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetic acid 1,3-dihydro-3-oxoisobenzofuran-1-yl ester
• Talmetacinum
• Talmetacinum [INN-Latin]
• TALMETACIN [USAN]
• 1H-Indole-3-acetic acid, 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-, 1,3-dihydro-3-oxo-1-isobenzofuranyl ester, (+-)-
• D05995
• BA 7605-06
• 1H-INDOLE-3-ACETIC ACID, 1-(4-CHLOROBENZOYL)-5-METHOXY-2-METHYL-, 1,3-DIHYDRO-3-OXO-1-ISOBENZOFURANYL ESTER, (+/-)-
• 3-oxo-1,3-dihydro-2-benzofuran-1-yl [1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indol-3-yl]acetate
• Talmetacine
• SCHEMBL43106
• BA 7605-06; Talmetacin
• Talmetacin [USAN:INN]
• CHEMBL2105411
• 6FY017I6S7
• UNII-6FY017I6S7
• TS-09545
• BA 760506
• (3-Oxo-1H-2-benzofuran-1-yl)2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate
• (+-)-Phthalidyl 1-(p-chlorobenzoyl)-5-methoxy-2-methylindole-3-acetate
• (+/-)-PHTHALIDYL 1-(P-CHLOROBENZOYL)-5-METHOXY-2-METHYLINDOLE-3-ACETATE
• (+-)-1-(4-Chlorbenzoyl)-5-methoxy-2-methylindol-3-essigsaeure, ester mit 3-hydroxyphthalid
• Q27264837
• (3-oxo-1H-2-benzofuran-1-yl) 2-[1-(4-chlorobenzoyl)-5-methoxy-2-methylindol-3-yl]acetate
• 1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-acet-3-oxy-1-isobenzofuranyl ester [German]
• (R,S)-3-Phthalidyl 1-(4-chlorbenzoyl)-5-methoxy-2-methyl-3-indolylacetat
• 1,3-Dihydro-3-oxo-1-isobenzofuranyl 1-(4-chlorobenzoyl)-5-methoxy-2-methyl-1H-indole-3-acetate
• 1-(p-Chlorbenzoyl)-5-methoxy-2-methylindol-3-acet-3-oxy-1-isobenzofuranyl ester
• Talmetacin (USAN/INN)
• Talmetacina [INN-Spanish]
• Talmetacine [INN-French]
• DTXSID20867278
• 67489-39-8
• BA-7605-06
• 1H-INDOLE-3-ACETIC ACID, 1-(4-CHLOROBENZOYL)-5-METHOXY-2-METHYL-, 1,3-DIHYDRO-3-OXO-1-ISOBENZOFURANYL ESTER
• TALMETACIN [INN]
• NS00126797
• Talmetacina
• PV-102

• Inchi： 1S/C27H20ClNO6/c1-15-21(14-24(30)34-27-20-6-4-3-5-19(20)26(32)35-27)22-13-18(33-2)11-12-23(22)29(15)25(31)16-7-9-17(28)10-8-16/h3-13,27H,14H2,1-2H3
• InChI Key： XYRIRLDHOQSNLW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C2C=CC(=CC=2C(CC(=O)OC2C3C=CC=CC=3C(=O)O2)=C1C)OC)=O

Computed Properties

• Exact Mass: 489.09800
• Monoisotopic Mass: 489.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.38
• Boiling Point: 627.6°C at 760 mmHg
• Flash Point: 333.4°C
• Refractive Index: 1.65
• PSA: 83.83000
• LogP: 5.25510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Benzoylindoles